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Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207 Get Quote

Essential Safety and Handling Guide for 1-Acetyl-
3,5-dimethyl Adamantane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Acetyl-3,5-dimethyl Adamantane (CAS No. 40430-57-7). The following protocols are based

on available safety data for structurally similar adamantane derivatives and general laboratory

safety principles, due to the limited availability of a specific Safety Data Sheet (SDS) for this

compound. It is imperative to handle this chemical with caution in a controlled laboratory

environment.

Hazard Identification and Control
1-Acetyl-3,5-dimethyl Adamantane is a solid chemical for research use only.[1] Based on

data from similar adamantane compounds, it may cause skin, eye, and respiratory irritation,

and could be harmful if swallowed.[2] Therefore, implementing appropriate engineering controls

and utilizing personal protective equipment are essential to minimize exposure.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Ensure safety shower and eyewash stations are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against chemical exposure. The following table summarizes the recommended PPE

for handling 1-Acetyl-3,5-dimethyl Adamantane.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing or

dust generation.

Protects against airborne

particles and potential

splashes.

Hand Protection

Disposable nitrile gloves.

Inspect for tears or holes

before each use. Change

gloves immediately upon

contamination.

Provides a barrier against skin

contact.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be necessary

if handling large quantities or if

dust generation is

unavoidable.

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural steps for the safe handling of 1-Acetyl-3,5-dimethyl
Adamantane from receipt to use.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.
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Preparation and Weighing:

Conduct all weighing and solution preparation inside a chemical fume hood to minimize

inhalation exposure.

Use a spatula for transferring the solid chemical to avoid generating dust.

Experimental Use:

Wear all recommended PPE throughout the experiment.

Avoid eating, drinking, or smoking in the laboratory.[2]

Keep the container closed when not in use.

Spill Cleanup:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental and personnel safety.

Waste Collection:

Collect all waste containing 1-Acetyl-3,5-dimethyl Adamantane, including contaminated

PPE and cleaning materials, in a designated and clearly labeled hazardous waste

container.

Waste Segregation:

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety (EHS) office.

Disposal Procedure:
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Dispose of the chemical waste through your institution's EHS-approved hazardous waste

disposal program. Follow all local, state, and federal regulations for chemical waste

disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Acetyl-3,5-dimethyl Adamantane.

Property Value Source

CAS Number 40430-57-7 [1]

Molecular Formula C14H22O [1]

Molecular Weight 206.32 g/mol [1]

Visual Workflow and Logic Diagrams
The following diagrams, generated using Graphviz, illustrate the safe handling workflow and

the logical relationship between hazard identification and control measures.
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Caption: Workflow for the safe handling of 1-Acetyl-3,5-dimethyl Adamantane.
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Caption: Logical relationship of hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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